Cas no 864755-84-0 (3-(but-3-yn-1-yl)-1,3-oxazolidin-2-one)

• Product Name: 3-(but-3-yn-1-yl)-1,3-oxazolidin-2-one
• CAS No: 864755-84-0
• Molecular Formula: C₇H₉NO₂
• Molecular Weight: 139.15186
• CID: 661614
• PubChem ID: 11607926

3-(but-3-yn-1-yl)-1,3-oxazolidin-2-one Properties

Names and Identifiers

• 2-Oxazolidinone, 3-(3-butynyl)-
• 3-but-3-ynyl-1,3-oxazolidin-2-one
• CS-0247300
• SCHEMBL4867909
• 3-(but-3-ynyl)-1,3-oxazolidin-2-one
• DTXSID40469339
• EN300-363424
• RYLAZYLTMZVHST-UHFFFAOYSA-N
• AKOS012968005
• F2147-2122
• 3-(but-3-yn-1-yl)-1,3-oxazolidin-2-one
• 3-but-3-ynyl-1,3-oxazolidine-2-one
• 864755-84-0

• InChIKey： RYLAZYLTMZVHST-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9NO2/c1-2-3-4-8-5-6-10-7(8)9/h1H,3-6H2
• SMILES： C#CCCN1CCOC1=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 139.063328530g/mol
• Heavy Atom Count: 10
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones